Cas no 162665-09-0 (2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile)

• Product Name: 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile
• CAS No: 162665-09-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6011616
• PubChem ID: 605061
• Update Time: 2025-06-09

2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile
• 2H-1,5-Benzodioxepin-7-acetonitrile, 3,4-dihydro-
• 3,4-Dihydro-2H-1,5-benzodioxepin-7-acetonitrile
• EN300-1602849
• SR-01000417075-1
• 2-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetonitrile
• VDQDOPRGIPEKCT-UHFFFAOYSA-N
• Oprea1_673052
• Acetnitrile, 2-(3,4-trimethylenedioxyphenyl)-
• CS-0235723
• 3,4-Dihydro-2H-1,5-benzodioxepin-7-ylacetonitrile #
• 162665-09-0
• AKOS002662841
• SR-01000417075

• Inchi： 1S/C11H11NO2/c12-5-4-9-2-3-10-11(8-9)14-7-1-6-13-10/h2-3,8H,1,4,6-7H2
• InChI Key： VDQDOPRGIPEKCT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC#N)C=C2OCCC1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 332.9±11.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile

Comprehensive Overview of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile (CAS No. 162665-09-0): Properties, Applications, and Industry Insights

2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile (CAS No. 162665-09-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This benzodioxepin-derived nitrile exhibits a fused heterocyclic core, making it a valuable intermediate for synthesizing bioactive molecules. The compound's acetonitrile moiety enhances its reactivity, enabling diverse transformations in modern synthetic chemistry.

Recent studies highlight the growing demand for benzodioxepin derivatives in drug discovery, particularly for targeting neurological disorders and inflammatory conditions. Researchers are investigating CAS 162665-09-0 as a potential precursor for novel therapeutic agents, capitalizing on its balanced lipophilicity and molecular rigidity. The compound's nitrile group offers versatile modification opportunities, allowing medicinal chemists to develop tailored analogs with improved pharmacokinetic properties.

From a synthetic chemistry perspective, 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile demonstrates remarkable stability under various reaction conditions. Its benzodioxepin scaffold has shown promise in materials science applications, particularly in developing advanced organic semiconductors. Industry reports suggest increasing patent filings incorporating this heterocyclic nitrile, reflecting its expanding commercial relevance in specialty chemicals.

Environmental and regulatory considerations for 162665-09-0 align with modern green chemistry principles. The compound's synthetic routes have been optimized to minimize waste generation, addressing the pharmaceutical industry's focus on sustainable manufacturing. Analytical methods for characterizing this benzodioxepin acetonitrile typically involve advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity standards for research applications.

The global market for CAS 162665-09-0 reflects broader trends in fine chemical demand, with Asia-Pacific emerging as a key production hub. Suppliers are developing scalable processes to meet rising needs from academic and industrial researchers. Storage recommendations for this nitrile derivative emphasize standard laboratory conditions, maintaining stability for extended periods without special handling requirements.

Emerging applications of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile include its use in photoredox catalysis and as a ligand precursor in transition metal complexes. These developments position the compound as a versatile building block in cutting-edge chemical research. Quality control specifications for commercial samples typically require ≥98% purity, with stringent limits on related substances to ensure reproducible experimental results.

Future research directions for 162665-09-0 may explore its potential in bioorthogonal chemistry and targeted drug delivery systems. The compound's structural features offer opportunities for creating smart materials responsive to biological stimuli. As synthetic methodologies advance, cost-effective production of this benzodioxepin nitrile is expected to facilitate broader adoption across multiple research disciplines.

Safety assessments of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile indicate standard laboratory precautions are sufficient for handling. Material safety data sheets provide detailed guidance on personal protective equipment and first aid measures, following international chemical safety protocols. Researchers value this compound for its favorable balance between reactivity and stability in diverse synthetic applications.

Comparative analyses with structurally similar heterocyclic acetonitriles demonstrate the unique advantages of CAS 162665-09-0 in specific transformations. Its electron-rich aromatic system facilitates selective functionalization, while the dioxepin ring confers conformational constraints beneficial for molecular design. These characteristics make it particularly valuable for creating constrained analogs in medicinal chemistry programs.

Supply chain dynamics for benzodioxepin-derived nitriles show increasing specialization, with custom synthesis services offering tailored quantities and purities. Technical bulletins from leading manufacturers provide detailed characterization data, including spectroscopic fingerprints and chromatographic profiles. This transparency supports researchers in verifying material quality and suitability for specific applications.

Innovative purification techniques have enhanced the availability of high-purity 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile, addressing previous challenges with isomeric impurities. Modern crystallization methods and preparative chromatography now enable access to material meeting stringent analytical standards. These advancements support the compound's growing role in high-value chemical synthesis.

The intellectual property landscape surrounding 162665-09-0 reflects active research interest, with recent patents covering novel synthetic routes and derivative applications. Legal experts note the importance of thorough freedom-to-operate analyses when developing commercial products incorporating this heterocyclic building block. Proper documentation of sourcing and handling procedures ensures compliance with international chemical regulations.

Academic interest in benzodioxepin acetonitrile derivatives continues to grow, with recent publications demonstrating innovative applications in asymmetric synthesis and molecular recognition. The compound's versatility makes it a frequent subject of methodological studies in leading chemistry journals. Research collaborations are exploring its potential in developing next-generation functional materials with tailored properties.

Quality assurance protocols for CAS 162665-09-0 emphasize comprehensive analytical characterization, including determination of residual solvents and heavy metal content. These measures ensure the compound meets the exacting standards required for pharmaceutical intermediate applications. Batch-to-batch consistency has improved significantly with advanced process analytical technology implementations.

Looking ahead, the scientific community anticipates expanded applications of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile in emerging fields such as chemical biology and materials informatics. Its well-defined chemical behavior and structural modularity position it as a valuable tool for interdisciplinary research. Continued innovation in synthetic methodology will likely reveal new dimensions of utility for this versatile heterocyclic compound.